Cas no 1251617-46-5 (N-(2,4-dimethylphenyl)-2-[5-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-oxo-1,2-dihydropyridin-1-yl]acetamide)

• Product Name: N-(2,4-dimethylphenyl)-2-[5-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-oxo-1,2-dihydropyridin-1-yl]acetamide
• CAS No: 1251617-46-5
• MF: C₁₉H₂₀N₄O₃
• MW: 352.387104034424
• CID: 5396864
• Update Time: 2025-10-30

N-(2,4-dimethylphenyl)-2-[5-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-oxo-1,2-dihydropyridin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-Dimethylphenyl)-5-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-oxo-1(2H)-pyridineacetamide
• N-(2,4-dimethylphenyl)-2-[5-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-oxo-1,2-dihydropyridin-1-yl]acetamide

• Inchi： 1S/C19H20N4O3/c1-4-16-21-19(26-22-16)14-6-8-18(25)23(10-14)11-17(24)20-15-7-5-12(2)9-13(15)3/h5-10H,4,11H2,1-3H3,(H,20,24)
• InChI Key： MIWYKFJNTCGJFI-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NC2=CC=C(C)C=C2C)=O)C=C(C2ON=C(CC)N=2)C=C1

Experimental Properties

• Density: 1.277±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.67±0.70(Predicted)

Additional information on N-(2,4-dimethylphenyl)-2-[5-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-oxo-1,2-dihydropyridin-1-yl]acetamide

Comprehensive Overview of N-(2,4-dimethylphenyl)-2-[5-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-oxo-1,2-dihydropyridin-1-yl]acetamide (CAS No. 1251617-46-5)

The compound N-(2,4-dimethylphenyl)-2-[5-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-oxo-1,2-dihydropyridin-1-yl]acetamide (CAS No. 1251617-46-5) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique 1,2,4-oxadiazole and dihydropyridinone moieties make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its ability to interact with key enzymatic targets.

In recent years, the demand for novel heterocyclic compounds like N-(2,4-dimethylphenyl)-2-[5-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-oxo-1,2-dihydropyridin-1-yl]acetamide has surged, driven by the need for innovative treatments in areas such as oncology, inflammation, and metabolic disorders. The 1,2,4-oxadiazole ring, a hallmark of this molecule, is known for its stability and bioisosteric properties, often serving as a replacement for carboxylic acid groups in drug design. This feature has made it a popular topic in AI-driven drug discovery and computational chemistry discussions.

The synthesis of CAS No. 1251617-46-5 involves multi-step organic reactions, including the formation of the oxadiazole core and subsequent coupling with the dihydropyridinone scaffold. These synthetic routes are frequently explored in academic and industrial research, as they offer insights into the development of small-molecule therapeutics. The compound's molecular weight and logP values suggest favorable pharmacokinetic properties, making it a subject of interest for ADMET studies (Absorption, Distribution, Metabolism, Excretion, and Toxicity).

From a commercial perspective, N-(2,4-dimethylphenyl)-2-[5-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-oxo-1,2-dihydropyridin-1-yl]acetamide is often sought after by pharmaceutical companies and research institutions specializing in high-throughput screening (HTS) and fragment-based drug design. Its CAS registry number (1251617-46-5) is commonly referenced in patent literature and scientific databases, underscoring its relevance in intellectual property and innovation. The compound's potential applications in precision medicine and targeted therapy align with current trends in personalized healthcare.

Environmental and safety considerations are also critical when handling CAS No. 1251617-46-5. While it is not classified as a hazardous material, proper laboratory practices must be followed to ensure safe usage. The compound's spectral data (NMR, MS, IR) and crystallographic information are often requested by researchers for validation and further studies. These datasets are invaluable for cheminformatics and molecular modeling applications, which are increasingly reliant on machine learning algorithms.

In conclusion, N-(2,4-dimethylphenyl)-2-[5-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-oxo-1,2-dihydropyridin-1-yl]acetamide represents a fascinating example of modern medicinal chemistry. Its structural complexity, combined with its potential therapeutic benefits, positions it as a valuable asset in the ongoing quest for novel bioactive molecules. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in drug development and pharmaceutical research for years to come.